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Compound of Interest

Compound Name: Acid green 50

Cat. No.: B041107

For Researchers, Scientists, and Drug Development
Professionals

Introduction

Acid Green 50, also known as Lissamine Green B or Food Green S, is an anionic
triarylmethane dye.[1][2] While extensively used in ophthalmology to assess ocular surface
integrity by staining devitalized or damaged epithelial cells[3], its application in standard
histology as a tissue stain is less common. However, as an acid dye, it can be effectively
utilized as a counterstain to provide contrast to nuclear stains, such as hematoxylin. Acid dyes
are anionic and bind to cationic (basic) components in tissue, primarily proteins in the
cytoplasm and extracellular matrix.[4][5] The staining intensity of acid dyes is typically
enhanced in an acidic environment, which increases the positive charges on tissue proteins.[4]

These application notes provide a comprehensive protocol for the use of Acid Green 50 as a
counterstain for staining paraffin-embedded tissue sections.

Data Presentation

Properties of Acid Green 50
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Property Value Reference
C.I. Number 44090 [6]

CAS Number 3087-16-9 [2][6]
Molecular Formula C27H25N2Na07S2 [1][2][6]
Molecular Weight 576.62 g/mol [11[2][6]
Appearance Blue-green powder [1]

Soluble in cold water, easily
Solubility soluble in hot water. Soluble in

ethanol.

[1]

Experimental Protocols

Principle of Staining

Acid Green 50 is an acid dye that carries a net negative charge. In an acidic solution, it binds

to positively charged proteins in the cytoplasm and connective tissue, staining them in shades

of green. This provides a clear contrast to the blue or purple of the hematoxylin-stained nuclei.

Materials and Reagents

e Acid Green 50 (C.l. 44090)

e Distilled water

o Glacial acetic acid

o Harris' Hematoxylin or other suitable nuclear stain

» 1% Acid Alcohol (1% HCI in 70% ethanol)

o Graded ethanol series (e.g., 100%, 95%, 70%)

e Xylene or xylene substitute
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e Permanent mounting medium

o Paraffin-embedded tissue sections on slides

Equipment

Staining jars

Microscope

Coverslips

Fume hood

Solution Preparation

1% Acid Green 50 Staining Solution
e Acid Green50: 19

« Distilled water: 99 mL

» Glacial acetic acid: 1 mL

To prepare, dissolve the Acid Green 50 powder in distilled water and then add the glacial
acetic acid. Mix thoroughly.

Staining Protocol for Paraffin-Embedded Sections

o Deparaffinization and Rehydration:

[¢]

Immerse slides in xylene (or substitute) for 2 changes of 5 minutes each.

[e]

Transfer to 100% ethanol for 2 changes of 3 minutes each.

[e]

Transfer to 95% ethanol for 2 changes of 3 minutes each.

Transfer to 70% ethanol for 3 minutes.

o
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o Rinse in running tap water.[4]

» Nuclear Staining:
o Stain in Harris' Hematoxylin for 5-15 minutes.
o Wash in running tap water for 1-5 minutes.
o Differentiate in 1% Acid Alcohol with a few quick dips until the cytoplasm is pale pink.
o Wash in running tap water.

o "Blue" the sections in Scott's tap water substitute or running tap water.

o

Rinse well with tap water.
o Counterstaining with Acid Green 50:

o Place slides into the 1% Acid Green 50 staining solution for 2-5 minutes.[7] The optimal
time may vary depending on the tissue type and desired staining intensity.

o Optional: Briefly rinse with distilled water to remove excess stain.[7]
o Dehydration, Clearing, and Mounting:

o Dehydrate through graded alcohols: 95% ethanol (2 changes of 1 minute each), followed
by 100% ethanol (2 changes of 2 minutes each).[4]

o Clear in xylene (or substitute) with 2 changes of 5 minutes each.[4]
o Mount with a permanent mounting medium and apply a coverslip.
Expected Results
e Nuclei: Blue/Purple
e Cytoplasm, muscle, and collagen: Shades of green

o Erythrocytes: Green
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Mandatory Visualization

Tissue Preparation Staining Procedure Final Steps
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Click to download full resolution via product page

Caption: Workflow for staining tissue sections with Hematoxylin and Acid Green 50.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. scbt.com [scbt.com]

3. Lissamine Green in Ophthalmology: A Comprehensive Review of Diagnostic and Clinical
Applications - PMC [pmc.ncbi.nim.nih.gov]

e 4. benchchem.com [benchchem.com]

e 5. What is Histology: The Histology Guide [histology.leeds.ac.uk]
e 6. caymanchem.com [caymanchem.com]

e 7. stainsfile.com [stainsfile.com]

 To cite this document: BenchChem. [Application Notes and Protocol: Staining Tissue
Sections with Acid Green 50]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041107#protocol-for-staining-tissue-sections-with-
acid-green-50]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b041107?utm_src=pdf-body-img
https://www.benchchem.com/product/b041107?utm_src=pdf-body
https://www.benchchem.com/product/b041107?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/acid-dyes/acid-green-50.html
https://www.scbt.com/p/acid-green-50-3087-16-9
https://pmc.ncbi.nlm.nih.gov/articles/PMC12271041/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12271041/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Acid_Dyes_as_Counterstains_in_Histology.pdf
https://www.histology.leeds.ac.uk/what-is-histology/H_and_E.php
https://www.caymanchem.com/product/44535/acid-green-50
https://www.stainsfile.com/category/protocols/page/22/
https://www.benchchem.com/product/b041107#protocol-for-staining-tissue-sections-with-acid-green-50
https://www.benchchem.com/product/b041107#protocol-for-staining-tissue-sections-with-acid-green-50
https://www.benchchem.com/product/b041107#protocol-for-staining-tissue-sections-with-acid-green-50
https://www.benchchem.com/product/b041107#protocol-for-staining-tissue-sections-with-acid-green-50
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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